1-(Trifluoromethanesulfonyl)heptane

• CAS No.: 61795-00-4
• Molecular Formula: C8H15F3O2S
• Molecular Weight: 232.27 g/mol
• IUPAC Name: 1-(trifluoromethylsulfonyl)heptane
• InChI: InChI=1S/C8H15F3O2S/c1-2-3-4-5-6-7-14(12,13)8(9,10)11/h2-7H2,1H3
• InChI Key: WQVLIFREPZXIGO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCS(=O)(=O)C(F)(F)F

Description

1-(Trifluoromethanesulfonyl)heptane is a sulfonate ester characterized by a heptyl chain linked to a trifluoromethanesulfonyl group (CF₃SO₂–). Such compounds are typically used in organic synthesis, electrolytes, and as precursors for reactive intermediates due to the electron-withdrawing nature of the trifluoromethanesulfonyl group, which enhances stability and modulates reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Trifluoromethanesulfonyl)heptane can be synthesized through several methods. One common approach involves the reaction of heptane with trifluoromethanesulfonic anhydride in the presence of a base such as pyridine . This reaction typically occurs under mild conditions and results in the formation of the desired compound.

Industrial Production Methods: In industrial settings, the production of 1-(Trifluoromethanesulfonyl)heptane often involves the use of trifluoromethanesulfonyl chloride as a starting material. This reagent reacts with heptane in the presence of a catalyst to yield the final product . The process is optimized for high yield and purity, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 1-(Trifluoromethanesulfonyl)heptane undergoes various chemical reactions, including:

Substitution Reactions: The trifluoromethanesulfonyl group can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, often involving common reagents such as sodium trifluoromethanesulfinate.

Common Reagents and Conditions:

Sodium Trifluoromethanesulfinate: Used in trifluoromethylation reactions.

Trifluoromethanesulfonic Anhydride: Employed in the synthesis and activation of various functional groups.

Major Products Formed: The reactions involving 1-(Trifluoromethanesulfonyl)heptane typically yield products with enhanced reactivity and stability due to the presence of the trifluoromethanesulfonyl group .

Scientific Research Applications

1-(Trifluoromethanesulfonyl)heptane has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis to introduce trifluoromethyl groups into molecules.

Biology: Investigated for its potential use in biochemical assays and as a probe for studying enzyme mechanisms.

Medicine: Explored for its potential therapeutic applications, particularly in the development of pharmaceuticals with improved pharmacokinetic properties.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 1-(Trifluoromethanesulfonyl)heptane exerts its effects is primarily through its strong electron-withdrawing trifluoromethanesulfonyl group. This group enhances the reactivity of the compound, making it a powerful electrophile in various chemical reactions . The molecular targets and pathways involved often include nucleophilic sites on other molecules, leading to the formation of stable products.

Comparison with Similar Compounds

Structural and Functional Analogues

Methyl Trifluoromethanesulfonate (MeOTf)

• Structure : Methyl group attached to the trifluoromethanesulfonyl moiety.
• Reactivity : A potent alkylating agent with high electrophilicity, used in methylation reactions. Hazardous (H314: causes severe skin burns) .
• Applications : Catalyst in organic synthesis, ionic liquid precursors.

1,1,1-Trifluoroheptane

• Structure : Heptane with a terminal trifluoromethyl group (–CF₃).
• Properties: Non-polar, hydrophobic, and thermally stable. Lacks the sulfonyl group, reducing its polarity compared to 1-(Trifluoromethanesulfonyl)heptane .
• Applications : Solvent in fluorinated systems, inert medium for reactions.

Boric Ester-Type Molten Salts (e.g., 1-(2-Hydroxyethyl)-3-methylimidazolium NTf₂)

• Structure : Combines imidazolium cations with bis(trifluoromethanesulfonyl)imide (NTf₂⁻) anions.
• Properties : High ionic conductivity (1.1 × 10⁻⁴–1.6 × 10⁻⁵ S cm⁻¹ at 51°C), attributed to the NTf₂⁻ anion’s delocalized charge .
• Applications : Electrolytes for lithium-ion batteries, ion-conductive matrices.

Key Differences

Property	1-(Trifluoromethanesulfonyl)heptane (Inferred)	Methyl Trifluoromethanesulfonate	1,1,1-Trifluoroheptane	Boric Ester Molten Salts
Polarity	Moderate (due to –SO₂– group)	High (strong electrophile)	Low	High (ionic nature)
Thermal Stability	Likely high	Moderate	High	High
Conductivity	Low (non-ionic)	N/A	N/A	1.1 × 10⁻⁴ S cm⁻¹
Hazards	Potential skin irritant	Corrosive (H314)	Low	Low
Typical Use	Solvent, synthetic intermediate	Alkylation agent	Inert solvent	Battery electrolytes